Cas no 1273577-65-3 (3-2-(methylsulfanyl)ethylmorpholine)

• Product Name: 3-2-(methylsulfanyl)ethylmorpholine
• CAS No: 1273577-65-3
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 6506737
• PubChem ID: 129319457
• Update Time: 2025-07-23

3-2-(methylsulfanyl)ethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-2-(methylsulfanyl)ethylmorpholine
• Morpholine, 3-[2-(methylthio)ethyl]-

• Inchi： 1S/C7H15NOS/c1-10-5-2-7-6-9-4-3-8-7/h7-8H,2-6H2,1H3
• InChI Key： OQYFLPWLXKPPOK-UHFFFAOYSA-N
• SMILES： N1CCOCC1CCSC

Experimental Properties

• Density: 0.998±0.06 g/cm3(Predicted)
• Boiling Point: 250.9±15.0 °C(Predicted)
• pka: 8.69±0.40(Predicted)

Additional information on 3-2-(methylsulfanyl)ethylmorpholine

Introduction to Compound with CAS No 1273577-65-3 and Product Name *3-2-(methylsulfanyl)ethylmorpholine*

The compound with the CAS number *1273577-65-3* and the product name *3-2-(methylsulfanyl)ethylmorpholine* represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various scientific domains. The molecular structure of this compound, featuring a morpholine ring substituted with a methylsulfanyl ethyl group, positions it as a versatile intermediate in the synthesis of more complex molecules.

In recent years, the exploration of morpholine derivatives has seen considerable advancements, particularly in their role as pharmacophores in drug development. The presence of the methylsulfanyl group in *3-2-(methylsulfanyl)ethylmorpholine* contributes to its reactivity and interaction potential with biological targets. This feature has made it a subject of extensive study in medicinal chemistry, where it is being investigated for its potential to modulate biological pathways relevant to various diseases.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel compounds with therapeutic potential. For instance, studies have demonstrated its role in the synthesis of molecules that exhibit antimicrobial and anti-inflammatory properties. These findings are particularly intriguing given the growing concern over antibiotic resistance and the need for new anti-inflammatory agents.

The chemical properties of *3-2-(methylsulfanyl)ethylmorpholine* also make it a valuable asset in materials science. Its ability to form stable complexes with other molecules has been exploited in the development of new materials with enhanced properties. These materials are being explored for applications ranging from catalysis to nanotechnology, highlighting the broad utility of this compound beyond pharmaceuticals.

Recent research has also delved into the spectroscopic and computational aspects of this compound. Advanced computational methods have been employed to predict its behavior under various conditions, providing insights into its reactivity and stability. These studies not only enhance our understanding of the compound but also pave the way for more efficient synthetic strategies.

The biological activity of *3-2-(methylsulfanyl)ethylmorpholine* has been further investigated through in vitro and in vivo studies. These studies have revealed interesting interactions with biological targets, suggesting potential therapeutic applications. For example, preliminary data indicate that derivatives of this compound may exhibit neuroprotective effects, making them promising candidates for the treatment of neurodegenerative diseases. Additionally, their interaction with enzymes and receptors has been explored, providing valuable insights into their mechanism of action.

The synthesis of *3-2-(methylsulfanyl)ethylmorpholine* itself is another area where significant progress has been made. Researchers have developed efficient synthetic routes that allow for scalable production. These methods often involve multi-step reactions that highlight the compound's versatility as a synthetic intermediate. The optimization of these synthetic pathways is crucial for ensuring the availability of this compound for further research and development.

The environmental impact of using *3-2-(methylsulfanyl)ethylmorpholine* in various applications is also a topic of interest. Studies have focused on its biodegradability and toxicity profile, aiming to ensure that its use does not pose undue environmental risks. These efforts are part of a broader movement towards sustainable chemistry, where compounds are designed to be both effective and environmentally friendly.

In conclusion, *3-2-(methylsulfanyl)ethylmorpholine* (CAS No 1273577-65-3) is a compound with multifaceted applications across different scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, while its biological activity suggests potential therapeutic uses. Furthermore, its utility in materials science and its environmental considerations underscore its importance as a research subject. As scientific understanding continues to evolve, it is likely that new applications and insights into this compound will emerge, further solidifying its role as a key player in modern chemical research.